Cas no 2703745-47-3 ((R)-Ethyl 2,5-dioxohexahydro-1H-pyrrolizine-7a-carboxylate)

• Product Name: (R)-Ethyl 2,5-dioxohexahydro-1H-pyrrolizine-7a-carboxylate
• CAS No: 2703745-47-3
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 5086204
• PubChem ID: 156588203
• Update Time: 2025-05-19

(R)-Ethyl 2,5-dioxohexahydro-1H-pyrrolizine-7a-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-Ethyl 2,5-dioxohexahydro-1H-pyrrolizine-7a-carboxylate
• 2703745-47-3
• ethyl (7aR)-2,5-dioxo-tetrahydropyrrolizine-7a-carboxylate
• ethyl (8R)-3,6-dioxo-1,2,5,7-tetrahydropyrrolizine-8-carboxylate
• SCHEMBL24649283
• F74555
• BS-48274

• Inchi： 1S/C10H13NO4/c1-2-15-9(14)10-4-3-8(13)11(10)6-7(12)5-10/h2-6H2,1H3/t10-/m1/s1
• InChI Key： SMGHZIGHUPYEIQ-SNVBAGLBSA-N
• SMILES： N12CC(=O)C[C@@]1(C(OCC)=O)CCC2=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.7Ų

Additional information on (R)-Ethyl 2,5-dioxohexahydro-1H-pyrrolizine-7a-carboxylate

Research Brief on (R)-Ethyl 2,5-dioxohexahydro-1H-pyrrolizine-7a-carboxylate (CAS: 2703745-47-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of (R)-Ethyl 2,5-dioxohexahydro-1H-pyrrolizine-7a-carboxylate (CAS: 2703745-47-3) as a versatile intermediate in the synthesis of bioactive compounds. This compound, characterized by its pyrrolizine core, has garnered attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of (R)-Ethyl 2,5-dioxohexahydro-1H-pyrrolizine-7a-carboxylate in the construction of chiral pyrrolizidine alkaloids. The researchers employed asymmetric catalysis to achieve high enantioselectivity, demonstrating the compound's role as a key building block for complex natural product derivatives. The study reported a yield of 85% and an enantiomeric excess (ee) of 98%, underscoring its efficiency in stereocontrolled synthesis.

In another investigation, the compound was evaluated for its pharmacokinetic properties in preclinical models. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed favorable metabolic stability and oral bioavailability, making it a promising candidate for further drug development. The study also highlighted its low cytotoxicity, which is critical for therapeutic applications.

Furthermore, computational studies have been conducted to elucidate the molecular interactions of (R)-Ethyl 2,5-dioxohexahydro-1H-pyrrolizine-7a-carboxylate with biological targets. Molecular docking simulations indicated strong binding affinities for enzymes involved in neurotransmitter regulation, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in scaling up the synthesis of (R)-Ethyl 2,5-dioxohexahydro-1H-pyrrolizine-7a-carboxylate for industrial applications. Current research is focused on optimizing reaction conditions to improve yield and reduce production costs. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, (R)-Ethyl 2,5-dioxohexahydro-1H-pyrrolizine-7a-carboxylate (CAS: 2703745-47-3) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in drug discovery and development. Ongoing research aims to expand its utility and address existing limitations, paving the way for innovative therapeutic solutions.